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Compound of Interest

Compound Name: MCPA-d3

Cat. No.: B15554719 Get Quote

An In-depth Technical Guide to MCPA-d3

Introduction
MCPA (2-methyl-4-chlorophenoxyacetic acid) is a widely used systemic phenoxy herbicide

effective for the post-emergence control of broadleaf weeds in cereal crops, pastures, and turf.

[1][2][3] It functions as a synthetic auxin, mimicking natural plant growth hormones, which leads

to uncontrolled growth and ultimately the death of susceptible plants.[1][2][4] MCPA-d3 is the

deuterium-labeled analogue of MCPA.[5][6] Due to its similar chemical and physical properties

to the parent compound and its distinct mass, MCPA-d3 is an ideal internal standard for the

quantification of MCPA in various environmental and biological matrices using mass

spectrometry-based analytical methods.[6] This guide provides a comprehensive overview of

the chemical structure, properties, synthesis, and analytical applications of MCPA-d3 for

researchers, scientists, and professionals in drug development and environmental analysis.

Chemical Structure and Physicochemical Properties
MCPA-d3 is structurally identical to MCPA, with the exception of three hydrogen atoms being

replaced by deuterium atoms. The deuteration can be on the phenyl ring (e.g., (4-Chloro-2-

methylphenoxy-2,3,5-d3)acetic Acid) or on the methyl group (4-Chloro-2-(methyl-

d3)phenoxyacetic acid).[7][8] The CAS Number for MCPA-d3 is 352431-14-2.[7][8][9][10]

Table 1: Physicochemical Properties of MCPA and MCPA-d3
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Property MCPA MCPA-d3 References

Chemical Formula C₉H₉ClO₃ C₉H₆D₃ClO₃ [1][9]

Molecular Weight 200.62 g/mol 203.64 g/mol [1][9]

Appearance
White to light brown

solid

Colorless to light

yellow liquid
[1][7]

Melting Point 114 to 118 °C -10 °C [1][7]

Boiling Point Not specified 215 °C [7]

Water Solubility 825 mg/L (at 23 °C) Soluble [1][7]

LogP Not specified 2.11180 [9]

Polar Surface Area

(PSA)
Not specified 46.53 Å² [9]

Mechanism of Action
MCPA acts as a synthetic auxin, a plant growth regulator.[1][2] It is absorbed through the

leaves and roots and translocated to the meristematic tissues where active growth occurs.[1]

[11] There, it disrupts normal cell growth and division by interfering with protein synthesis and

energy metabolism.[2][6][11] This leads to uncontrolled, unsustainable growth, causing

symptoms like stem curling, leaf withering, and eventual plant death.[1][4]
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Figure 1: Simplified Signaling Pathway of MCPA
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Figure 1: Simplified Signaling Pathway of MCPA. (Within 100 characters)

Synthesis
The industrial synthesis of MCPA involves the reaction of 2-methyl-4-chlorophenol with

chloroacetic acid in the presence of a base.[1]

2-methyl-4-chlorophenol + ClCH₂CO₂H + base → MCPA + base·HCl[1]
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The synthesis of MCPA-d3 follows the same principle, utilizing a deuterated starting material.

For instance, MCPA-(methyl-d3) can be synthesized using 4-chloro-2-(methyl-d3)phenol as a

precursor. Similarly, phenyl-deuterated MCPA-d3 would require a deuterated 2-methyl-4-

chlorophenol.

Analytical Methods and Experimental Protocols
MCPA-d3 is primarily used as an internal standard in analytical methods for the quantification

of MCPA in environmental samples like water and soil. The most common techniques are Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[12]

Sample Preparation
Proper sample preparation is crucial for accurate quantification and involves extraction and

clean-up to remove interfering matrix components.

1. Solid-Phase Extraction (SPE) for Water Samples[12][13]

Protocol:

Conditioning: Condition a C18 SPE cartridge with methanol followed by acidified deionized

water (pH 2-3).[12]

Loading: Acidify the water sample (e.g., 1 L) to pH 2-3 and pass it through the conditioned

cartridge.

Washing: Wash the cartridge with acidified water to remove polar impurities.

Elution: Elute the analyte (MCPA) and the internal standard (MCPA-d3) with a suitable

organic solvent like methanol.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute in a suitable solvent for analysis.

2. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for Soil Samples[12]

Protocol:
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Extraction: Homogenize the soil sample. To 10 g of soil in a centrifuge tube, add 10 mL of

acetonitrile and QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

Shaking and Centrifugation: Shake vigorously for 1 minute and then centrifuge for 5

minutes.

Dispersive SPE (d-SPE) Clean-up: Take an aliquot of the supernatant and add it to a d-

SPE tube containing a sorbent (e.g., PSA, C18) to remove interferences.

Vortexing and Centrifugation: Vortex for 30 seconds and centrifuge for 5 minutes.

Analysis: The resulting supernatant is ready for LC-MS/MS analysis or can be derivatized

for GC-MS analysis.

Analytical Instrumentation
1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is highly sensitive and selective for MCPA analysis and does not require

derivatization.[12]

Typical Conditions:

Column: C18 reversed-phase column.

Mobile Phase: A gradient of methanol or acetonitrile and water, often with a modifier like

formic acid.

Ionization: Electrospray ionization (ESI) in negative mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for both MCPA and MCPA-d3.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS requires a derivatization step to make the polar MCPA more volatile.[12]
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Derivatization: The carboxylic acid group of MCPA is typically esterified, for example, with

pentafluorobenzyl bromide to form a pentafluorobenzyl ester.[14]

Typical Conditions:

Column: A non-polar or slightly polar capillary column.

Injection: Splitless injection.

Ionization: Electron Impact (EI).

Detection: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized MCPA

and MCPA-d3.
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Figure 2: General Workflow for MCPA Analysis
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Figure 2: General Workflow for MCPA Analysis. (Within 100 characters)

Quantitative Data Summary
The performance of analytical methods is critical for reliable results. The following table

summarizes typical performance data for MCPA analysis in water samples.
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Table 2: Performance Data for MCPA Analysis in Water Samples

Analytical
Method

Sample
Preparation

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery
(%)

Reference

LC-MS/MS

Solid-Phase

Extraction

(SPE)

0.003 µg/L 0.005 µg/L 70-120 [12]

GC-MS

Liquid-Liquid

Extraction &

Derivatization

4.1-8.1 ng/mL - 80-120 [12]

HPLC-DAD

Solid-Phase

Extraction

(SPE)

0.012-0.035

µg/L
0.02 µg/L 76-99 [12]

GC-ECD

Solid-Phase

Extraction

(SPE) &

Derivatization

1 µg/L - 87-94 [14]

Conclusion
MCPA-d3 is an essential tool for the accurate and precise quantification of the herbicide MCPA

in various complex matrices. Its properties, which closely mimic those of the unlabeled

compound, make it an excellent internal standard for methods such as LC-MS/MS and GC-MS.

This guide provides the fundamental technical information required for researchers and

scientists to effectively utilize MCPA-d3 in their analytical workflows, ensuring high-quality data

in environmental monitoring and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://en.wikipedia.org/wiki/MCPA
https://chemicalwarehouse.com/blogs/active-ingredients/mcpa
https://www.jindunchemical.com/h-nd-902.html
https://www.jindunchemical.com/h-nd-902.html
https://doctorwoodland.com/articles/understanding-mcpa-weed-killer-applications-impact/
https://isotope-science.alfa-chemistry.com/product/mcpa-d3-cas-352431-14-2-582503.html
https://www.medchemexpress.com/mcpa-d3.html
https://www.chembk.com/en/chem/MCPA%20D3%20(3,5-6-D3-phenoxy)
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4669795_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL613956.htm
https://www.zeptometrix.com/us/en/mcpa-d3-100-%C2%B5g-ml
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation12/MCPA.pdf
https://www.benchchem.com/pdf/Analytical_methods_for_the_detection_and_quantification_of_MCPA_in_environmental_samples.pdf
https://scispace.com/pdf/evaluation-of-factors-influencing-recovery-of-herbicide-mcpa-3nilu7h1ga.pdf
https://pubmed.ncbi.nlm.nih.gov/9248942/
https://pubmed.ncbi.nlm.nih.gov/9248942/
https://pubmed.ncbi.nlm.nih.gov/9248942/
https://www.benchchem.com/product/b15554719#mcpa-d3-chemical-structure-and-properties
https://www.benchchem.com/product/b15554719#mcpa-d3-chemical-structure-and-properties
https://www.benchchem.com/product/b15554719#mcpa-d3-chemical-structure-and-properties
https://www.benchchem.com/product/b15554719#mcpa-d3-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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